Cas no 2137631-83-3 (9-methoxy-4-methyl-2-azaspiro4.5decan-6-ol)

• Product Name: 9-methoxy-4-methyl-2-azaspiro4.5decan-6-ol
• CAS No: 2137631-83-3
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 6493150
• PubChem ID: 165717588
• Update Time: 2025-05-19

9-methoxy-4-methyl-2-azaspiro4.5decan-6-ol Chemical and Physical Properties

Names and Identifiers

• 9-methoxy-4-methyl-2-azaspiro4.5decan-6-ol
• EN300-1085439
• 2137631-83-3
• 9-methoxy-4-methyl-2-azaspiro[4.5]decan-6-ol

• Inchi： 1S/C11H21NO2/c1-8-6-12-7-11(8)5-9(14-2)3-4-10(11)13/h8-10,12-13H,3-7H2,1-2H3
• InChI Key： JFOKCGFPGYOFHG-UHFFFAOYSA-N
• SMILES： OC1CCC(CC21CNCC2C)OC

Computed Properties

• Exact Mass: 199.157228913g/mol
• Monoisotopic Mass: 199.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 41.5Ų

Additional information on 9-methoxy-4-methyl-2-azaspiro4.5decan-6-ol

9-Methoxy-4-Methyl-2-Azaspiro[4.5]Decan-6-Ol: A Comprehensive Overview

The compound with CAS No. 2137631-83-3, commonly referred to as 9-methoxy-4-methyl-2-azaspiro[4.5]decan-6-ol, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the spirocyclic class of compounds, which are characterized by the presence of two rings joined by a single atom, in this case, the nitrogen atom in the azaspiro structure.

The spiro[4.5]decan framework of this molecule is notable for its unique geometric properties, which contribute to its potential applications in drug design and delivery systems. The presence of the methoxy group at position 9 and the methyl group at position 4 adds further complexity to its structure, influencing its reactivity and stability. Recent studies have highlighted the importance of such substituents in modulating the pharmacokinetic properties of spirocyclic compounds, making them promising candidates for therapeutic agents.

One of the most intriguing aspects of 9-methoxy-4-methyl-2-azaspiro[4.5]decan-6-ol is its ability to form hydrogen bonds due to the hydroxyl group at position 6. This feature not only enhances its solubility in polar solvents but also plays a critical role in its interactions with biological systems. Researchers have explored the potential of this compound as a scaffold for developing bioactive molecules, particularly in the context of enzyme inhibition and receptor targeting.

In terms of synthesis, the preparation of 9-methoxy-4-methyl-2-azaspiro[4.5]decan-6-ol involves a multi-step process that typically includes ring-forming reactions and functional group transformations. Recent advancements in catalytic asymmetric synthesis have enabled more efficient and selective routes to this compound, reducing production costs and improving yield. These developments have paved the way for large-scale production, which is essential for its commercial applications.

The application of 9-methoxy-4-methyl-2-azaspiro[4.5]decan-6-ol extends beyond traditional chemical synthesis into areas such as materials science and nanotechnology. Its spirocyclic structure has been exploited to create self-assembling monolayers and nanoscale architectures, which hold promise for use in sensors, drug delivery systems, and electronic devices.

From a pharmacological perspective, 9-methoxy-4-methyl-2-azaspiro[4.5]decan-6-ol has shown potential as a lead compound in drug discovery programs targeting various disease states, including neurodegenerative disorders and cancer. Preclinical studies have demonstrated its ability to modulate key signaling pathways involved in these conditions, although further research is required to establish its efficacy and safety profile.

In conclusion, 9-methoxy-4-methyl-spiro[4.5]decan represents a fascinating example of how structural complexity can be harnessed to create versatile molecules with diverse applications. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.